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Compound of Interest

Compound Name: 4-fluoro-N-phenylaniline

CAS No.: 330-83-6

Cat. No.: B1333262

Get Quote

CAS: 330-83-6 (Target) | CAS: 371-40-4 (Precursor Alert)

Part 1: Executive Technical Alert (Critical)
⚠ STOP AND VERIFY: The CAS Number Discrepancy

You requested a guide for 4-fluoro-N-phenylaniline but provided CAS 371-40-4. There is a

critical mismatch in commercial catalogs that can lead to erroneous procurement:

CAS 371-40-4 corresponds to 4-Fluoroaniline (Primary Amine).[1] This is the starting

material.

CAS 330-83-6 corresponds to 4-Fluoro-N-phenylaniline (Secondary Amine / 4-

Fluorodiphenylamine).[2][3] This is your target compound.

Impact: Ordering CAS 371-40-4 will result in receiving a corrosive liquid precursor, not the

diphenylamine building block required for your research. This guide focuses on the sourcing

and handling of the target compound: CAS 330-83-6.
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Part 2: Commercial Supplier Landscape
The supply chain for 4-fluoro-N-phenylaniline is bifurcated between high-trust catalog

suppliers (expensive, high data integrity) and building-block specialists (cost-effective, variable

batch quality).

Tier 1: Validated Catalog Suppliers (High Purity /
Reference Standards)
Best for: GMP synthesis, late-stage lead optimization, and analytical standards.

Supplier Region Purity Spec Pack Sizes Lead Time Notes

TCI

Chemicals
Global >98.0% (GC) 1g, 5g 2-5 Days

Excellent

batch

consistency.

Ships as solid

(refrigerated).

[4]

Sigma-

Aldrich
Global >98.0% 250mg - 5g Var.

Often

sourced via

partners

(ChemScene)

; check CoA

origin.

Fluorochem UK/EU 98% 1g - 25g 1-3 Days

High

reliability for

EU delivery.

Good NMR

data

availability.

Tier 2: Building Block Specialists (Scale-Up / Synthesis)
Best for: Early-stage screening, gram-scale synthesis, and cost reduction.
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Supplier Region Purity Spec Pack Sizes Lead Time Notes

BLD Pharm China/Global 97%+ 1g - 100g 1-2 Weeks

Cost-effective

for >10g.

Verify color

(should be

off-white/tan).

Combi-Blocks USA 96-98% 1g - 25g 1-3 Days

Fast US

shipping.

"Economy"

grade often

contains

trace solvent.

Enamine Ukraine/US 95%+ Custom 2-4 Weeks

Excellent for

analog library

generation;

synthesis on

demand.

Part 3: Synthesis & Impurity Profiling (The "Why")
To validate a supplier, you must understand the synthetic origin of the material. 4-Fluoro-N-
phenylaniline is typically synthesized via Buchwald-Hartwig Amination. This dictates the

specific impurity profile you must screen for in the Certificate of Analysis (CoA).

Mechanism & Impurity Origins[5]
The reaction couples 4-Fluoroaniline (CAS 371-40-4) with Bromobenzene (or Iodobenzene)

using a Palladium catalyst.
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4-Fluoroaniline
(CAS 371-40-4)

Precursor
Pd Catalyst

(e.g., Pd2(dba)3 / BINAP)

Bromobenzene
(CAS 108-86-1)

4-Fluoro-N-phenylaniline
(CAS 330-83-6)

 C-N Coupling
(>100°C, Base)

Impurity A:
Unreacted 4-Fluoroaniline

(Genotoxic Risk)
 Incomplete Conv.

Impurity B:
Pd Residues
(Heavy Metal)

 Poor Workup

Impurity C:
Diphenylamine

(Defluorination side-product)

 Protodehalogenation

Click to download full resolution via product page

Figure 1: Synthetic pathway showing the relationship between the precursor (CAS 371-40-4)

and the target (CAS 330-83-6), highlighting critical impurities.

Critical Quality Attributes (CQAs)
Appearance (Melting Point Alert): The MP is 38-40°C.

Risk:[4] Material often arrives as a "melted blob" or sticky solid if shipped in summer. This

is normal but makes weighing difficult.

Action: Do not reject based on texture alone. Melt fully to dispense.

Pd Content: If used for late-stage pharma (GMP), Pd must be <10 ppm. Most commercial

"building block" grades have 50-200 ppm Pd.

Water Content: Secondary amines are hygroscopic. Wet samples will poison organometallic

catalysts in your subsequent steps.

Part 4: Quality Control Protocol (Self-Validating
System)
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Do not trust the vendor CoA blindly for critical steps. Use this protocol to validate the material

upon receipt.

Protocol: Purity & Identity Verification
Objective: Confirm identity (CAS 330-83-6) and quantify unreacted precursor (CAS 371-40-4).

Step 1: Visual Inspection

If the solid is dark brown/black, oxidation has occurred (amine oxidation).

Acceptance Criteria: Off-white, beige, or light brown fused solid.

Step 2: 1H-NMR Validation (CDCl3)

Target Signal: Look for the single fluorine-coupled aromatic system.

Impurity Marker (Critical): Check for the broad singlet of the NH2 protons of 4-fluoroaniline at

~3.5 ppm. The product (secondary amine) NH is typically downfield (~5.6 ppm broad).

Logic: The precursor (primary amine) is a potent nucleophile and will compete in your

reactions. It must be <1 mol%.

Step 3: GC-MS / HPLC

Column: C18 Reverse Phase (HPLC) or 5% Phenyl Polysiloxane (GC).

Method: Gradient 5-95% MeCN/Water + 0.1% Formic Acid.

Differentiation: 4-Fluoroaniline (MW 111) elutes much earlier than 4-Fluoro-N-phenylaniline
(MW 187).

Acceptance: >98% Area under curve (AUC).

Part 5: Handling & Safety[3]
Physical State Management: Because the melting point is near body temperature (38°C), the

compound is notoriously difficult to weigh as a solid.
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Technique: Warm the vendor bottle in a water bath (45°C) until fully liquid. Pipette the

required mass by density (~1.17 g/mL) or weight. This prevents static-charged solids from

clinging to spatulas.

Safety Profile:

Skin Irritant: Secondary amines penetrate skin easily.

Fluorine Hazard: While the C-F bond is stable, combustion produces HF.

Storage: Keep refrigerated (2-8°C) to prevent oxidation (darkening) over time.

References
National Institutes of Health (PubChem).Compound Summary: 4-Fluorodiphenylamine. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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